Cas no 2248304-01-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2248304-01-8
• MF: C₂₁H₁₅FN₂O₄
• MW: 378.353208780289
• CID: 6583793
• PubChem ID: 165732938
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate
• 2248304-01-8
• EN300-6522767

• Inchi： 1S/C21H15FN2O4/c1-12-10-18(13(2)23(12)15-7-5-6-14(22)11-15)21(27)28-24-19(25)16-8-3-4-9-17(16)20(24)26/h3-11H,1-2H3
• InChI Key： ODJWXLSPDZEIQR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C)=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C

Computed Properties

• Exact Mass: 378.10158513g/mol
• Monoisotopic Mass: 378.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate

Compound CAS No. 2248304-01-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate

The compound with CAS No. 2248304-01-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a pyrrole moiety with a fluorophenyl group and a dioxo isoindole derivative. The integration of these functional groups makes it a promising candidate for advanced chemical synthesis and material science applications.

Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored electronic properties. The presence of the fluorophenyl group introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Additionally, the dioxo isoindole moiety contributes to the compound's aromaticity and planar structure, making it suitable for applications in organic electronics and optoelectronics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent regioselectivity in its preparation. These methods are detailed in recent publications, emphasizing the importance of optimizing reaction conditions to minimize side reactions and maximize product purity.

The compound's potential applications are vast. In the field of pharmaceuticals, its unique structure suggests it could serve as a lead compound for drug discovery programs targeting specific biological pathways. In materials science, its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its stability under various environmental conditions makes it suitable for industrial applications where durability is critical.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the compound exhibits a conjugated π-system that extends across its entire framework. This extended conjugation enhances its ability to absorb light in the visible spectrum, making it an attractive candidate for photovoltaic applications.

In conclusion, the compound with CAS No. 2248304-01-8, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylate, represents a cutting-edge development in organic chemistry. Its unique structure and versatile functional groups position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemical sciences.